4-Aminopyrrolo[2,1-F][1,2,4]triazine-6-carbonitrile

• IUPAC Name: 4-aminopyrrolo[2,1-f][1,2,4]triazine-6-carbonitrile
• InChI: InChI=1S/C7H5N5/c8-2-5-1-6-7(9)10-4-11-12(6)3-5/h1,3-4H,(H2,9,10,11)
• InChI Key: YCOWMCJDHVVWKJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=NC=NN2C=C1C#N)N
• Molecular Formula: C7H5N5
• DSSTOX Substance ID: DTXSID10717617
• Molecular Weight: 159.15 g/mol
• CAS RN: 937049-27-9

Description

4-Aminopyrrolo[2,1-F][1,2,4]triazine-6-carbonitrile is a chemical compound with the molecular formula C7H5N5. It has a molecular weight of 159.1481.

Synthesis Analysis

The synthesis of pyrrolo[2,1-F][1,2,4]triazine derivatives, including this compound, can be achieved through various methods. These include synthesis from pyrrole derivatives, synthesis via bromohydrazone, synthesis via formation of triazinium dicyanomethylide, multistep synthesis, transition metal mediated synthesis, and rearrangement of pyrrolooxadiazines.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a unique bicyclic heterocycle, containing an N–N bond with a bridgehead nitrogen.

Chemical Reactions Analysis

The chemical reactions involving this compound are diverse. For instance, it can undergo a Cu(II)-catalyzed reaction with 4-oxo-4H-chromene-3-carbaldehyde and 1-amino-1H-pyrrole-2-carboxamide to form substituted pyrrolo[2,1-F][1,2,4]triazin-4(3H)-ones.

Mechanism of Action

Target of Action

The primary target of 4-Aminopyrrolo[2,1-F][1,2,4]triazine-6-carbonitrile is the family of tyrosine receptor kinases known as the fibroblast growth factor receptors (FGFR) . These receptors bind to members of the fibroblast growth factor (FGF) family of proteins and regulate the fundamental process of cell development .

Mode of Action

this compound interacts with its targets by inhibiting the kinase activity of the FGFRs . This inhibition disrupts the normal signaling pathways regulated by these receptors, leading to changes in cell development and function .

Biochemical Pathways

The inhibition of FGFRs by this compound affects several biochemical pathways. These include pathways involved in cell proliferation, differentiation, and division . The disruption of these pathways can lead to downstream effects such as the inhibition of cancer cell growth .

Result of Action

The result of the action of this compound is the inhibition of the growth and proliferation of cells, particularly cancer cells . By inhibiting FGFRs, the compound disrupts the normal cell signaling pathways, leading to changes in cell development and function .

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-Aminopyrrolo[2,1-F][1,2,4]triazine-6-carbonitrile in lab experiments is its ability to inhibit the activity of specific enzymes involved in cancer cell proliferation. This specificity makes it a promising candidate for the development of targeted cancer therapies. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for the study of 4-Aminopyrrolo[2,1-F][1,2,4]triazine-6-carbonitrile. One potential direction is the development of novel this compound analogs that have improved solubility and bioavailability. Another potential direction is the investigation of this compound's potential therapeutic applications in other diseases, such as viral infections and autoimmune disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential interactions with other drugs and therapies.

Scientific Research Applications

4-Aminopyrrolo[2,1-F][1,2,4]triazine-6-carbonitrile has been extensively studied for its potential therapeutic applications in the treatment of cancer. It has been shown to inhibit the activity of several enzymes, including cyclin-dependent kinases, which are known to play a crucial role in cancer cell proliferation. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Synthesis routes and methods I

Procedure details

To a solution of EtOH (50 mL) was added 1-amino-1H-pyrrole-2,4-dicarbonitrile (1.00 g, 7.57 mmol) followed by formamidine acetate (9.46 g, 90.8 mmol) and potassium carbonate (14.6 g, 106.0 mmol). The solution was heated to 80° C. for 2 h. Upon cooling to rt, the reaction mixture was diluted with EtOAc transferred to a separatory funnel and washed with water. The organic layer was collected, dried (MgSO4), filtered, and concentrated to dryness. The crude material was then triturated with EtOH-water. The solid was collected, washed with water, and dried under vacuum to afford 0.91 g of the above compound as a yellow-orange solid (5.70 mmol, yield 75%). 1H-NMR (DMSO-d6) δ 8.37 (d, J=1.8 Hz, 1H), 8.19 (d, J=17.4, 2H), 7.93 (s, 1H), 7.27 (d, J=1.8 Hz, 1H); LCMS RT=1.14 min.

Synthesis routes and methods II

Procedure details

1-Amino-1H-pyrrole-2,4-dicarbonitrile (3.00 g, 22.71 mmol), formamidine acetate (22.71 g, 272.47 mmol) and K2CO3 (43.93 g, 317.88 mmol) were diluted in EtOH (105 mL). The mixture was heated at 80° C. for 2 h and then cooled to rt. EtOAc (200 mL) was added and the organic layer was washed with water (100 mL), dried over MgSO4 and then concentrated to dryness. The crude material was purified by ISCO® chromatography to afford the desired product (2.58 g, 71%). 1H NMR (400 MHz, DMF-d6) δ 7.91 (s, 1H), 7.64 (s, 1H), 7.61 (s, 1H), 7.21 (s, 2H); LC-MS m/z[M+H]+ 159.9, RT 1.21 min.